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Methanethiosulfonate

CAS No.: 1020719-50-9

Cat. No.: B561737
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An In-Depth Technical Guide to MTSHE-d4: Properties, Applications, and Methodologies

Introduction to MTSHE-d4

MTSHE-d4 is the deuterated form of S-(2-sulfoethyl) methanethiosulfonate (MTSHE). The "-d4"
designation signifies the replacement of four hydrogen atoms with deuterium on the ethyl
group. This isotopic labeling makes MTSHE-d4 an invaluable tool in analytical chemistry,
particularly in mass spectrometry-based quantitative studies, where it serves as an internal
standard. Its chemical backbone, the methanethiosulfonate (MTS) group, provides it with a
specific reactivity profile that is of great interest in biochemistry and drug discovery. MTS
compounds are known for their ability to reversibly block cysteine and other molecules
containing sulfhydryl groups, which allows for the investigation of enzyme activation and other
protein functions[1].

Core Molecular Attributes

The fundamental characteristics of MTSHE-d4 are derived from its non-deuterated counterpart,
with adjustments for the isotopic labeling.
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Property Value

Chemical Formula C3H4D402S3

Molecular Weight 180.29 g/mol

Parent Compound S-(2-sulfoethyl) methanethiosulfonate (MTSHE)
Key Functional Group Methanethiosulfonate (-S-SO2-CH3)

Isotopic Label Deuterium (d4)

The Chemistry of Methanethiosulfonate Reagents

Methanethiosulfonate derivatives are a class of organosulfur compounds that have garnered
significant attention in biological research. These reagents are particularly noted for their
reactivity towards thiol groups (-SH), such as those found in the amino acid cysteine. This
reaction results in the formation of a mixed disulfide bond, a process often referred to as S-
thiolation. This specific and reversible modification of cysteine residues has made MTS
reagents powerful tools for probing protein structure and function. For instance, they have been
employed to explore the accessibility of cysteine residues in ion channels and receptors[2].

The reactivity of the MTS group can be harnessed in drug design. The methanethiosulfonate
moiety can be considered a useful scaffold in the development of new direct inhibitors for
proteins like STAT3, which is implicated in cancer[2]. By attaching the MTS group to other
molecules, researchers can create hybrid compounds with novel biological activities.

Applications in Research and Drug Development

The unique properties of MTSHE-d4 and other MTS derivatives lend themselves to a variety of
applications in scientific research.

e Probing Protein Structure and Function: MTS reagents are used to identify accessible
cysteine residues within proteins, providing insights into protein folding and the structure of
transmembrane domains|[3].

e lon Channel and Transporter Research: The specific modification of cysteine residues by
MTS reagents has been instrumental in studying the gating mechanisms and pore structures
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of ion channels[3].

e Enzyme Inhibition: The formation of disulfide bonds with active site cysteines can lead to the
inhibition of enzyme activity, a mechanism that can be exploited for therapeutic purposes.

o Cancer Research: Certain MTS derivatives have demonstrated antiproliferative activity in
cancer cell lines, suggesting their potential as anticancer agents[2]. For example, S-methyl
methanethiosulfonate (SMMTS), a related compound, has been shown to inhibit colon tumor
incidence in rats[2]. SMMTS is also a metabolite of S-methyl-L-cysteine sulfoxide found in
cruciferous vegetables and has been shown to alter energy metabolism in prostate cancer
cells[4].

 Internal Standards in Mass Spectrometry: The primary application of deuterated compounds
like MTSHE-d4 is as internal standards in quantitative mass spectrometry. The mass
difference introduced by the deuterium atoms allows for the differentiation of the standard
from the endogenous analyte, while its chemical similarity ensures comparable ionization
efficiency and chromatographic behavior.

Experimental Workflow: Quantitative Analysis using
MTSHE-d4

Below is a typical workflow for the use of MTSHE-d4 as an internal standard in a liquid
chromatography-mass spectrometry (LC-MS) experiment.

Protocol:

o Sample Preparation: Biological samples (e.g., plasma, cell lysates) are prepared to extract
the target analyte (endogenous MTSHE).

« Internal Standard Spiking: A known concentration of MTSHE-d4 is added to each sample
early in the preparation process to account for analyte loss during extraction and processing.

o Chromatographic Separation: The sample mixture is injected into a liquid chromatograph to
separate the analyte and internal standard from other matrix components. A reversed-phase
separation mode is often employed for such compounds.
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e Mass Spectrometric Detection: The eluent from the chromatograph is introduced into a mass
spectrometer. The instrument is set up to monitor the specific mass-to-charge ratios (m/z) of
both the analyte (MTSHE) and the internal standard (MTSHE-d4).

o Quantification: The peak area of the analyte is normalized to the peak area of the internal
standard. This ratio is then used to determine the concentration of the analyte in the original

sample by comparing it to a standard curve.
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Caption: Inhibition of the STAT3 signaling pathway by MTS compounds.
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Conclusion

MTSHE-d4, as a deuterated analog of MTSHE, represents a specialized tool for researchers in
the fields of analytical chemistry, biochemistry, and pharmacology. Its utility as an internal
standard is critical for accurate quantification in complex biological matrices. Furthermore, the
inherent reactivity of its methanethiosulfonate group places it within a class of compounds with
broad potential for probing protein function and developing novel therapeutics. Understanding
the core principles of MTS chemistry and its applications provides a solid foundation for
leveraging these powerful molecules in scientific discovery.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.tandfonline.com/doi/full/10.1080/14756366.2016.1252757
https://www.mdpi.com/2073-4409/12/13/1742
https://pmc.ncbi.nlm.nih.gov/articles/PMC12020985/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12020985/
https://www.benchchem.com/product/b561737/docs#mtshe-d4-molecular-weight-and-formula
https://www.benchchem.com/product/b561737/docs#mtshe-d4-molecular-weight-and-formula
https://www.benchchem.com/product/b561737/docs#mtshe-d4-molecular-weight-and-formula
https://www.benchchem.com/product/b561737/docs#mtshe-d4-molecular-weight-and-formula
https://www.benchchem.com/product/b561737?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561737?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561737?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

